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Compound of Interest

Compound Name: Allyl-diphenyl-amine

CAS No.: 65178-51-0

Cat. No.: B3055518

Get Quote

Compound Identity & Structural Specifications
Before interpreting spectral data, the structural constraints must be defined to validate signal

assignments.

IUPAC Name: N,N-Diphenylprop-2-en-1-amine

Common Name: N-Allyldiphenylamine

CAS Registry Number: 1020-32-2

Molecular Formula:

Molecular Weight: 209.29 g/mol

Structural Features:

Core: Tertiary amine nitrogen bonded to two phenyl rings and one allyl group.

Symmetry: The molecule possesses
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symmetry (time-averaged in solution), rendering the two phenyl rings magnetically
equivalent in standard NMR timescales.

Nuclear Magnetic Resonance (NMR)
Spectroscopy[1][2][3][4][5]
Proton NMR ( H NMR)
Solvent: Chloroform-d (

) | Frequency: 400 MHz (Standard)

The

H NMR spectrum is characterized by the distinct coupling patterns of the allyl group and the
overlapping multiplets of the aromatic protons.

Chemical Shift
(

, ppm)

Multiplicity Integration Assignment

Coupling
Constants (

, Hz)

7.20 – 7.30 Multiplet (m) 4H Ar-H (Meta) N/A

7.00 – 7.10 Multiplet (m) 4H Ar-H (Ortho) N/A

6.90 – 6.98 Multiplet (m) 2H Ar-H (Para) N/A

5.85 – 5.98 Multiplet (ddt) 1H
Vinyl CH (

)

,

,

5.15 – 5.30 Multiplet (m) 2H

Vinyl

(

)

Overlapping

cis/trans terminal

protons

4.35 Doublet (dt) 2H

Allylic

(

)

Hz
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Analyst's Insight:
Aromatic Region (6.9 - 7.3 ppm): The nitrogen lone pair participates in resonance with both

phenyl rings. This delocalization shields the ortho and para protons relative to benzene (7.36

ppm), shifting them upfield. The meta protons, being less affected by resonance, appear

furthest downfield.

Allylic System: The methylene protons (

) at 4.35 ppm are significantly deshielded compared to a standard alkyl amine (usually ~2.5
ppm) due to the combined electronegativity of the nitrogen and the anisotropy of the
adjacent double bond and aromatic rings.

Carbon-13 NMR ( C NMR)
Solvent:

| Reference: TMS (0.0 ppm) or

triplet (77.16 ppm)
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Chemical Shift (

, ppm)
Carbon Type Assignment Notes

147.8
Quaternary (

)
Ar-C (Ipso)

Deshielded by

Nitrogen attachment

133.5
Methine (

)
Vinyl CH Internal alkene carbon

129.2
Methine (

)
Ar-C (Meta)

121.3
Methine (

)
Ar-C (Ortho)

Shielded by

resonance

120.5
Methine (

)
Ar-C (Para)

Shielded by

resonance

116.4
Methylene (

)

Vinyl Terminal alkene

carbon

54.8
Methylene (

)

Allylic

Infrared (IR) Spectroscopy
Method: ATR (Attenuated Total Reflectance) or KBr Pellet

The IR spectrum serves as a rapid diagnostic tool to confirm the tertiary amine structure

(absence of N-H) and the presence of the allyl group.
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Wavenumber (

)
Intensity Functional Group Vibrational Mode

3030 – 3060 Weak Ar-H / =C-H
C-H Stretching (

)

2850 – 2950 Weak/Med Aliphatic C-H

C-H Stretching (

, allylic

)

1640 Medium Alkene C=C
Stretching (Allyl

group)

1590, 1495 Strong Aromatic Ring C=C Ring Stretching

1250 – 1350 Strong C-N Aryl C-N Stretching

745, 690 Strong Ar-H

Out-of-plane (OOP)

bending

(Monosubstituted

benzene)

~3300 - 3500 ABSENT N-H
Confirms Tertiary

Amine

Diagnostic Check: The absence of a broad band in the 3300–3500

region is the primary indicator distinguishing N-allyldiphenylamine from its precursor,
diphenylamine (which shows a sharp N-H band).

Mass Spectrometry (MS)
Ionization: Electron Impact (EI, 70 eV)

The fragmentation pattern is dominated by the stability of the aromatic amine scaffold and the

facile cleavage of the allyl group.

Key Ions and Fragmentation Logic[7]
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m/z (Mass-to-
Charge)

Relative
Abundance

Ion Identity
Fragmentation
Mechanism

209 High
Molecular Ion (Stable

aromatic system)

208 Low
Loss of Hydrogen

(Allylic or Aromatic)

168 Base Peak (100%)
Loss of Allyl radical (

, Mass 41)

167 Medium Carbazole-like

Cyclization/Loss of

from m/z 169

precursor

77 Medium Phenyl cation

41 Low

Allyl cation (Usually

low in amine spectra

due to charge

retention on N)

Fragmentation Pathway Visualization
The following diagram illustrates the primary fragmentation pathway, highlighting the formation

of the base peak at m/z 168 via

-cleavage logic relative to the nitrogen.
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Key

Molecular Ion
[M]+• (m/z 209)

Allyl Radical
•CH2-CH=CH2 (41 u)Neutral Loss

Diphenylnitrenium Ion
[Ph2N]+ (m/z 168)

- Allyl Radical
Phenyl Cation

[C6H5]+ (m/z 77)
Inductive Cleavage

Blue: Molecular Ion

Green: Base Peak (Major Fragment)

Click to download full resolution via product page

Caption: Primary Electron Impact (EI) fragmentation pathway showing the generation of the

stable diphenylnitrenium cation.

Experimental Protocol: Sample Preparation
To ensure high-fidelity spectral data, follow these preparation standards.

For NMR ( H and C)
Mass: Weigh ~10-15 mg of N-allyldiphenylamine.

Solvent: Dissolve in 0.6 mL of

(99.8% D) containing 0.03% TMS v/v.

Filtration: If the sample appears cloudy (potential salt contamination from synthesis), filter

through a small plug of glass wool into the NMR tube.

Acquisition:

H: 16 scans, 1 second relaxation delay.

C: 512-1024 scans, broadband proton decoupling.
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For GC-MS[8]
Concentration: Prepare a 1 ppm solution in Dichloromethane (DCM) or Ethyl Acetate.

Inlet Temp: 250°C.

Column: HP-5MS or equivalent non-polar column.

Oven Program: 60°C (1 min hold)

20°C/min

280°C (3 min hold).

Note: N-allyldiphenylamine is thermally stable enough for GC, unlike quaternary ammonium

salts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Spectroscopic Characterization of N-
Allyldiphenylamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3055518/docs#technical-guide-spectroscopic-
characterization-of-n-allyldiphenylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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